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Compound of Interest

Compound Name: Propyzamide

Cat. No.: B133065

This technical support center provides researchers, scientists, and professionals in drug
development with essential information regarding the tank mixture compatibility of
propyzamide with other herbicides. Below you will find frequently asked questions and
troubleshooting guides to assist in your experimental design and execution.

Frequently Asked Questions (FAQSs)

Q1: What is propyzamide and how does it work?

Al: Propyzamide is a selective, systemic herbicide belonging to the amide (or benzamide)
chemical family.[1] It is classified as a Group 3 (formerly Group K1 or D) herbicide, which acts
by inhibiting mitosis (cell division) in plants.[1][2][3] Propyzamide is primarily absorbed by the
roots of weeds from the soil and then translocated upwards.[1] It forms a chemical layer in the
upper soil zone, affecting susceptible weeds as they germinate or their roots grow through this
zone. This mode of action makes it effective for pre-emergence and early post-emergence
control of many grass and certain broadleaf weeds. Due to its unique multi-site mode of action,
there is no known resistance to propyzamide in Europe, making it a valuable tool in resistance
management programs.

Q2: With which types of herbicides is propyzamide generally compatible for tank mixing?

A2: Propyzamide is compatible with a range of knockdown and pre-emergent herbicides and
insecticides. However, compatibility can be conditional, and it is crucial to always consult the
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product labels of both propyzamide and the potential tank mix partner. A jar test is always
recommended to confirm physical compatibility before mixing in a sprayer.

Q3: Are there any herbicides that are explicitly incompatible with propyzamide?

A3: Yes, product labels for propyzamide consistently warn against tank mixing with any
products containing the active constituent MCPA. Additionally, some studies suggest that tank
mixing propyzamide with carbetamide may lead to poorer blackgrass control than applying
propyzamide alone or in sequence.

Q4: What is the correct order for mixing propyzamide with other herbicides in a tank?

A4: The mixing order is critical to prevent physical incompatibility issues like nozzle blockages.
When using a water-dispersible granule (WDG) or wettable powder (WP) formulation of
propyzamide, it is essential that the propyzamide is fully suspended in the water before
adding any other herbicides, insecticides, or surfactants. The general recommended procedure
is to first pre-mix the propyzamide granules in a smaller vessel to ensure they are fully
dissolved before adding them to the main spray tank which should be partially filled with water
and have its agitation system running.

Q5: What are the signs of physical and biological incompatibility in a tank mixture?
AS5:

e Physical incompatibility is often visible and can manifest as the formation of gels, scum,
solids that settle to the bottom of the tank, or a mixture that gives off heat. These issues can
lead to clogged nozzles and filters.

 Biological incompatibility may not be immediately apparent. It can result in either:

o Antagonism: The weed control efficacy of the mixture is less than the expected effect of
the individual herbicides applied alone.

o Synergism: The weed control is greater than the sum of the effects of the individual
herbicides. This can sometimes lead to unintended crop damage.

Troubleshooting Guides
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Issue 1: Nozzle or Filter Blockage During Application

o Possible Cause: Physical incompatibility of the tank mix partners, or improper mixing
procedure. Some tank mixes are "conditional,” meaning they require vigorous and
continuous agitation to prevent settling and blockages.

e Immediate Action:
o Stop spraying immediately.
o If the product has started to settle, stop recirculation, remove and clean all filters.
o Resume recirculation at the fastest possible rate to try and resuspend the product.

¢ Preventative Measures:

o

Always perform a jar test before mixing a new combination of products.

[¢]

Adhere strictly to the recommended mixing order: ensure propyzamide (especially WDG
formulations) is fully in suspension before adding other products.

[¢]

Fill the spray tank to at least 50% with water before adding the first product.

Maintain continuous and vigorous agitation throughout the entire mixing and spraying

o

process.
Issue 2: Reduced Weed Control Efficacy (Antagonism)

» Possible Cause: A biological antagonism between propyzamide and the tank mix partner
may be reducing the overall effectiveness. For example, some studies have shown that tank-
mixing half rates of propyzamide and carbetamide resulted in poorer blackgrass control
than a full rate of propyzamide alone.

e Troubleshooting Steps:

o Review the product labels of all tank mix partners for any statements regarding
antagonism.
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o Consider the weed species being targeted; some herbicides may antagonize the activity of
others on specific weeds.

o For future applications, consider applying the herbicides sequentially rather than as a tank
mix, allowing a few days between applications.

o Consult with a local agronomist or technical representative for advice on alternative tank
mix partners.

Issue 3: Unexpected Crop Injury (Phytotoxicity)

o Possible Cause: A synergistic interaction between propyzamide and a tank mix partner may
have increased the herbicidal activity to a level that is damaging to the crop.

¢ Troubleshooting Steps:

o Document the extent of the injury and the environmental conditions at the time of
application.

o Check the crop staging and application timing recommendations on all product labels.

o Before applying any new tank mix to a large area, it is advisable to test it on a small,
representative section of the crop to observe for any adverse effects.

Data Presentation

Table 1: Propyzamide Tank Mix Compatibility Summary
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Tank Mix Partner
(Active Ingredient)

Herbicide Group

Compatibility
Rating

Notes

Various knockdown
and pre-emergent
herbicides

Various

Compatible

Always confirm
specific product
compatibility and

perform a jar test.

Various insecticides

Various

Compatible

Propyzamide must be
in suspension before

adding insecticides.

Various surfactants

Adjuvant

Compatible

Add after
propyzamide is fully
suspended and before
any emulsifiable

concentrates.

Trifluralin (4Farmers
brand)

3 (K1)

Compatible

Reports of issues with
non-4Farmers
trifluralin formulations

have been noted.

Aminopyralid

4 (0)

Synergistic

A patent has been
filed for a synergistic
composition of
propyzamide and

aminopyralid.

Carbetamide

23 (N)

Conditional / Not

Recommended

Trials have shown that
a tank mix may
provide poorer control
of blackgrass than
propyzamide alone or

in sequence.

MCPA

4 (0)

Incompatible

DO NOT mix with any
products containing
MCPA.
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Experimental Protocols

Protocol 1: Physical Compatibility Assessment (Jar Test)

A jar test is a crucial preliminary step to determine if products are physically compatible in a
spray solution.

Materials:

A clean, clear glass jar with a lid (at least 1-quart or 1-liter capacity).
e The same water source that will be used for the actual spray application.
o Samples of all herbicides, adjuvants, and other products to be tank-mixed.

e Accurate measuring devices (e.g., graduated cylinders, syringes, or measuring spoons) for
small volumes.

o Personal Protective Equipment (PPE) as specified on the product labels.

Methodology:

Read all product labels: Before starting, carefully read the labels of all products to be mixed
for any specific instructions or warnings regarding tank mixing.

e Calculate scaled volumes: Determine the correct amount of each product to add to the jar to
replicate the proportions that will be used in the full-scale spray tank. A common scaling
factor is to use ratios (e.g., if the application rate is 1 pint per 100 gallons, this scales down
to approximately 1 teaspoon per gallon).

e Add carrier: Fill the jar approximately half full with the carrier water.

e Follow the correct mixing order: Add the products to the jar one at a time, following the
prescribed mixing order (often remembered by the acronym WALES or APPLES). For
propyzamide (a WDG), it would be one of the first products added.

o Wettable powders and Water-dispersible Granules (like Propyzamide WDG)
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[e]

Agitate thoroughly.

o

Liquid flowables and Suspension concentrates.

Emulsifiable concentrates.

[¢]

Solutions and Surfactants.

[e]

o Agitate between additions: After adding each product, cap the jar and shake it gently to
ensure it is thoroughly mixed before adding the next product.

o Complete the mixture: Add the remaining water to reach the final scaled volume.

o Observe the results: Vigorously shake the final mixture for about 30 seconds to simulate tank
agitation. Then, let the jar stand for 15 to 30 minutes and observe for any signs of
incompatibility such as:

o Formation of flakes, crystals, or sludge.

[¢]

Separation into layers.

[e]

Gelling or thickening of the mixture.

o

Excessive foaming.

[¢]

The solution becoming hot.

o Final check: If no incompatibility is observed, shake the jar again and check if the mixture
remains stable. If precipitates or gels form that do not redisperse, the mixture is physically
incompatible and should not be used.

Protocol 2: Biological Efficacy Assessment (Field Trial)

Determining biological antagonism or synergism requires controlled field experiments. A jar test
will not provide this information. The following is a generalized workflow for such a trial.
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Planning & Setup
Define Objectives
(Target Weeds, Crop)

Y

Select Treatments:
- Propyzamide Alone
- Partner Herbicide Alone
- Tank Mixture
- Untreated Control

Y

Design Experiment
(e.g., Randomized Complete Block)

Y

[Select & Prepare Field Site )

Application
Y
[ Calibrate Sprayer ]

Y
Apply Treatments
at Correct Crop/Weed Stage

Data Collection & Analysis
Y \Z

Assess Weed Control -
[ (% Efficacy) ] [Assess Crop Phytotoany)

Y Y

Analyze Data Statistically
(e.g., Colby's Method)

Y

Interpret Results:
Antagonism, Synergism, or Additivity

Click to download full resolution via product page

Caption: Experimental workflow for a field efficacy trial.
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Logical Relationships

The following diagram illustrates a logical workflow for troubleshooting common issues
encountered when preparing and using propyzamide tank mixtures.
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Planning a Propyzamide
Tank Mixture

Perform Jar Test

Physical Incompatibility Observed

(Gels, Solids, Separation) Mixture is Physically Compatible

STOP: Do Not Tank Mix.
Consider Sequential Application Proceed with Tank Mixing
or Alternative Partner.

Follow Correct Mixing Procedure:
1. Fill tank 50% with water
2. Start agitation
3. Add Propyzamide (pre-slurry)
4. Add other products per WALES
5. Maintain constant agitation

Application Issue?

No Issues During Application Nozzle/Filter Blockage

Troubleshoot Blockage:
- Stop & clean filters
- Increase agitation
- Review mixing procedure

Evaluate Weed Control Efficacy

Poor Weed Control Effective Weed Control

Investigate Antagonism:

- Review product labels

- Consider sequential application
for future use

Successful Application

Click to download full resolution via product page

Caption: Troubleshooting workflow for propyzamide tank mixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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